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For researchers, scientists, and drug development professionals, this document provides
detailed information on the procurement and application of AT-1002 TFA, a potent tight junction
regulator. Herein, we present a compilation of supplier information, experimental protocols, and
a mechanistic overview of its signaling pathway.

AT-1002 trifluoroacetate (TFA) is a synthetic 6-mer peptide that has garnered significant
interest in the scientific community for its ability to reversibly modulate tight junctions, thereby
enhancing paracellular absorption.[1][2] This property makes it a valuable tool in drug delivery
research, particularly for improving the oral bioavailability of poorly permeable therapeutic
agents.

Supplier and Purchasing Information

For researchers seeking to procure AT-1002 TFA for laboratory use, several suppliers offer this
peptide in research-grade quality. The following table summarizes the purchasing information
from various vendors. Please note that pricing is subject to change and may not include
shipping and handling fees. It is advisable to contact the suppliers directly for the most current
pricing and availability.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10814246#bc-rfq
https://www.benchchem.com/product/b10814246/docs?utm_src=pdf-body#at-1002-tfa-comprehensive-application-notes-and-protocols-for-researchers
https://www.medchemexpress.com/AT-1002_TFA.html
https://www.biosynth.com/category/life-sciences/view-all?page=236
https://www.benchchem.com/product/b10814246/docs?utm_src=pdf-body#at-1002-tfa-comprehensive-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

) . Available
Supplier Product Name  CAS Number Purity .
Quantities
10 mg, 50 mg,
MedChemExpres i
AT-1002 TFA 835872-35-0 >98% 10 mM in DMSO
s (MCE)
(2 mL)
Medchemexpres
. o 5 mg, 10 mg, 50
Fisher Scientific s LLC AT-1002 835872-35-0 Research Grade
m
TFA 9
) Custom
Biosynth AT1002 835872-35-0 >95% (custom) .
synthesis
TargetMol AT-1002 835872-35-0 >98% Inquire for details
5mg, 20 m
NovoPro _ N J J
o AT1002 peptide Not specified >97% (TFA removed
Bioscience _
option)
L-Phenylalanyl-
L-cysteinyl-L-
Apollo Synth isoleucylglycyl-L-  835872-35-0 97% Inquire for details
arginyl-L-

leucine(AT-1002)

Experimental Protocols

The following protocols are synthesized from published research and are intended to serve as
a guide for in vitro studies using AT-1002 TFA to assess its effect on tight junction permeability
in Caco-2 cell monolayers, a widely accepted model of the intestinal epithelial barrier.

Protocol 1: Caco-2 Cell Culture and Seeding

o Cell Culture: Culture Caco-2 cells in Dulbecco's Modified Eagle Medium (DMEM)
supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1%
penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

o Seeding on Transwell Inserts: For permeability assays, seed Caco-2 cells onto
polycarbonate Transwell inserts (e.g., 0.4 um pore size) at a density of approximately 6 x
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1074 cells/cm2.

Differentiation: Allow the cells to grow and differentiate for 18-21 days to form a confluent
monolayer with well-established tight junctions. The culture medium should be changed

every 2-3 days.

Monolayer Integrity Assessment: Before initiating the experiment, confirm the integrity of the
Caco-2 cell monolayer by measuring the transepithelial electrical resistance (TEER) using a
voltohmmeter. Monolayers with TEER values above 250 Q-cm? are generally considered
suitable for permeability studies.

Protocol 2: AT-1002 TFA Treatment and Permeability
Assay

Preparation of AT-1002 TFA Solution: Prepare a stock solution of AT-1002 TFA in a suitable
solvent such as sterile water or dimethyl sulfoxide (DMSO).[3] Further dilute the stock
solution in pre-warmed (37°C) transport buffer (e.g., Hanks' Balanced Salt Solution with
calcium and magnesium) to the desired final concentrations (e.g., 0.5 - 5 mg/mL).

Treatment:

o

Carefully remove the culture medium from both the apical and basolateral compartments
of the Transwell inserts.

o

Wash the monolayers gently with pre-warmed transport buffer.

o

Add the AT-1002 TFA-containing transport buffer to the apical compartment.

[¢]

Add fresh transport buffer to the basolateral compartment.
Permeability Measurement with a Marker Molecule (e.g., Lucifer Yellow or Mannitol):

o To quantify the change in paracellular permeability, a fluorescent marker molecule such as
Lucifer Yellow (LY) or a radiolabeled marker like [**C]mannitol can be added to the apical
compartment along with AT-1002 TFA.
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o At predetermined time intervals (e.g., 30, 60, 90, 120 minutes), collect samples from the
basolateral compartment.

o Measure the concentration of the marker molecule in the basolateral samples using a
fluorescence plate reader for LY or a scintillation counter for radiolabeled mannitol.

e TEER Measurement:

o Measure the TEER of the monolayers at various time points after the addition of AT-1002
TFA to monitor the real-time effect on tight junction integrity. A decrease in TEER indicates
an opening of the tight junctions.

o Data Analysis:

o Calculate the apparent permeability coefficient (Papp) for the marker molecule.

o Plot the change in TEER over time.

o Compare the results from AT-1002 TFA-treated monolayers to untreated control
monolayers.

Mechanism of Action and Signaling Pathway

AT-1002 exerts its effect on tight junctions by activating a specific intracellular signaling
cascade. The peptide has been shown to induce the activation of Src kinase and the mitogen-
activated protein (MAP) kinase pathway. This activation leads to an increase in the tyrosine
phosphorylation of zonula occludens-1 (ZO-1), a key scaffolding protein of the tight junction
complex. The phosphorylation of ZO-1 results in its redistribution away from the cell junctions
and a rearrangement of the actin cytoskeleton. This cascade of events ultimately leads to the
disassembly of tight junctions and an increase in paracellular permeability.

Below is a diagram illustrating the proposed signaling pathway of AT-1002.
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Caption: Signaling pathway of AT-1002 leading to increased paracellular permeability.
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The following diagram illustrates a general experimental workflow for assessing the effect of
AT-1002 on tight junction permeability.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Culture
[label="Culture Caco-2 cells\non Transwell inserts", fillcolor="#4285F4", fontcolor="#FFFFFF"];
TEER_check [label="Check Monolayer Integrity (TEER)", fillcolor="#FBBC05",
fontcolor="#202124"]; Treatment [label="Treat with AT-1002\n+ Permeability Marker",
fillcolor="#34A853", fontcolor="#FFFFFF"]; Incubation [label="Incubate at 37°C",
fillcolor="#F1F3F4", fontcolor="#202124"]; Sampling [label="Collect Basolateral Samples\n&
Measure TEER at Time Points", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analysis
[label="Analyze Permeability\n(Papp) and TEER data", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"];

/l Edges Start -> Culture [color="#5F6368"]; Culture -> TEER_check [color="#5F6368"];
TEER_check -> Treatment [label="If TEER is optimal”, fontcolor="#5F6368", color="#5F6368"];
Treatment -> Incubation [color="#5F6368"]; Incubation -> Sampling [color="#5F6368"];
Sampling -> Incubation [label="Repeat for\nduration", fontcolor="#5F6368", color="#5F6368"];
Sampling -> Analysis [color="#5F6368"]; Analysis -> End [color="#5F6368"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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